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Compound of Interest

2-Amino-5-(diethylamino)toluene
Compound Name:
Monohydrochloride

Cat. No.: B145706

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-(diethylamino)toluene Monohydrochloride, also known by its commercial name
Color Developing Agent CD-2, is a substituted aromatic amine with the CAS number 2051-79-
8.[1][2][3][4] Primarily, its application lies within the realm of photographic processing as a key
component in the development of chromogenic films and papers. This technical guide provides
a comprehensive review of the existing literature on 2-Amino-5-(diethylamino)toluene
Monohydrochloride, focusing on its chemical and physical properties, a probable synthesis
route, its mechanism of action in color development, and available analytical and safety data. It
is important to note that while this compound is well-documented in the context of chemical
applications, there is a significant lack of publicly available information regarding its use in drug
development, its biological activities, or its interaction with biological signaling pathways.

Chemical and Physical Properties

2-Amino-5-(diethylamino)toluene Monohydrochloride is an organic salt that typically
appears as a white to brown crystalline powder.[5][6] It is soluble in water. The chemical and
physical properties are summarized in the table below.
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Property Value Reference(s)

4-(Diethylamino)-2-
IUPAC Name - ) [1]
methylaniline hydrochloride

Color developer CD-2; N,N-
diethyl-2-methyl-1,4-

phenylenediamine

Synonyms hydrochloride; 4-(N,N- [5]
diethyl)-2-
Methylphenylenediamine
hydrochloride
CAS Number 2051-79-8 [L1[2113]14]
Molecular Formula C11H19CIN2 [5]
Molecular Weight 214.74 g/mol [6]
White to brown
Appearance [5]
powder/crystals
Melting Point 250 °C (decomposition) [5]
Purity (HPLC) >98.0% [7]
Solubility Soluble in water
Synthesis

While detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-5-
(diethylamino)toluene Monohydrochloride are not readily available in the scientific literature,
a probable synthetic route can be inferred from standard organic chemistry principles and
related syntheses. The likely precursor for this molecule is N,N-diethyl-m-toluidine. The
synthesis would involve a two-step process: nitrosation followed by reduction.

Experimental Protocol: A Probable Synthesis Route

Step 1: Nitrosation of N,N-diethyl-m-toluidine
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e Dissolve N,N-diethyl-m-toluidine in an acidic aqueous solution, typically using hydrochloric
acid, and cool the mixture to 0-5 °C in an ice bath.

e Slowly add a chilled aqueous solution of sodium nitrite (NaNO2) dropwise to the cooled
amine solution while maintaining the low temperature.

e The reaction of the secondary amine with nitrous acid (formed in situ from NaNO:z and HCI)
leads to the formation of an N-nitrosoamine intermediate.

Step 2: Reduction of the Nitroso Intermediate

e The resulting N-nitrosoamine intermediate is then reduced to the corresponding primary
amine. A common method for this reduction is the use of a reducing agent such as zinc dust
in an acidic medium or catalytic hydrogenation.

 After the reduction is complete, the reaction mixture is worked up to isolate the free base, 2-
Amino-5-(diethylamino)toluene.

Step 3: Formation of the Monohydrochloride Salt
e The isolated free base is dissolved in a suitable organic solvent.

o Anhydrous hydrogen chloride gas or a solution of HCI in an organic solvent is then added to
precipitate the desired 2-Amino-5-(diethylamino)toluene Monohydrochloride salt.

e The resulting solid is collected by filtration, washed with a cold solvent, and dried under
vacuum.

Step 1: Nitrosation Step 2: Reduction Step 3: Salt Formation

N-ni i i e e & 2-Amino-5-(diethylamino)toluene (free base)

NaNO2, HCI
05°C

N.N-diethyl-m-toluidine 2-Amino-5-(diethylamino)toluene Monohydrochloride:
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Caption: Probable synthesis pathway for 2-Amino-5-(diethylamino)toluene

Monohydrochloride.

Application in Color Photography

The primary and most well-documented application of 2-Amino-5-(diethylamino)toluene

Monohydrochloride (CD-2) is as a color developing agent in chromogenic photography.[1] In

this process, the developer reduces exposed silver halide crystals in the photographic emulsion

to metallic silver.

Mechanism of Action in Color Development

Reduction of Silver Halide: In the alkaline developer solution, 2-Amino-5-
(diethylamino)toluene donates electrons to reduce the silver ions (Ag™*) in the exposed silver
halide crystals to metallic silver (Ag®), forming the black and white part of the image.

Oxidation of the Developer: In this process, the 2-Amino-5-(diethylamino)toluene molecule is
oxidized.

Dye Formation: The oxidized form of the developer is highly reactive and subsequently
couples with dye couplers present in the different layers of the photographic emulsion. This
coupling reaction forms stable dye molecules. Each layer of the film contains different dye
couplers, which, upon reaction with the oxidized developer, form cyan, magenta, and yellow
dyes, respectively.

Bleaching and Fixing: In subsequent steps, the metallic silver is bleached (oxidized back to
silver ions) and then removed from the emulsion along with any unexposed silver halide,
leaving behind the final color dye image.
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Development

Ag+ (in exposed AgX) 2-Amino-5-(diethylamino)toluene

Dye Formation

AgO0 (metallic silver) Oxidized Developer Dye_Coupler

Color_Dye

Forms final color image after silver removal

Final Image
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Caption: Simplified workflow of the role of CD-2 in chromogenic photographic development.

Analytical Data

Detailed analytical data such as NMR is not readily available in public databases. However,
infrared and mass spectrometry data have been reported.
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Infrared Spectroscopy

The National Institute of Standards and Technology (NIST) has published an infrared spectrum
for 2-Amino-5-diethylamino-toluene monohydrochloride.[2][3][4] The spectrum shows

characteristic peaks for aromatic amines.

Mass Spectrometry

The mass spectrum for the free base, 2-Amino-5-(diethylamino)toluene (C11HisNz2), is available
in the PubChem database.[3]

lon Type m/z
Molecular lon [M]* 178
Major Fragment lons 163, 134

Biological Activity and Toxicology

Biological Activity

There is a notable absence of published research on the biological activity of 2-Amino-5-
(diethylamino)toluene Monohydrochloride in the context of drug discovery or as a research
tool in biology. Searches for its activity in biological assays or its effects on signaling pathways
have not yielded relevant results. The designation "CD-2" should not be confused with the

"Cluster of Differentiation 2" (CD2) protein, which is a cell adhesion molecule found on T-cells
and is entirely unrelated.[9][10][11]

Toxicology and Safety

2-Amino-5-(diethylamino)toluene Monohydrochloride is classified as toxic if swallowed and
may cause an allergic skin reaction.[12] It is also considered very toxic to aquatic life with long-
lasting effects.[12] The free base is reported to be a skin sensitizer and a potential occupational
hepatotoxin based on animal studies and cases of human ingestion.[8]
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Hazard Statement GHS Code Reference(s)
Toxic if swallowed H301 [12]
May cause an allergic skin
_ H317 [12]
reaction
Very toxic to aquatic life with
H410 [12]

long lasting effects

Conclusion

2-Amino-5-(diethylamino)toluene Monohydrochloride (CD-2) is a chemical compound with
a well-defined, albeit niche, application in the field of photographic chemistry. Its properties and
the mechanism of its primary function are understood within this context. However, for an
audience in research, particularly in drug development, the available literature is sparse. There
is no significant body of work that explores its biological effects, potential therapeutic
applications, or its interactions with biological systems. Future research could explore these
underexplored aspects of this molecule, but at present, its utility appears to be confined to its
role as a color developing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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